Fulminate

• Molecular Formula: CNO-
• Molecular Weight: 42.017 g/mol
• IUPAC Name: oxidoazaniumylidynemethane
• InChI: InChI=1S/CNO/c1-2-3/q-1
• InChI Key: USXDFAGDIOXNML-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+][O-]

Description

Fulminate is a pseudohalide anion. It is a conjugate base of a fulminic acid and an isofulminic acid.

Scientific Research Applications

1. Historical and Industrial Relevance

Fulminates, particularly silver fulminate, have a notable history in scientific research, primarily due to their explosive properties. A study by White and Rycroft (1982) highlighted the use of silver fulminate in the manufacture of explosive snaps in factories, noting the historical significance and the industrial applications, including the phenomenon of 'fulminate itch' experienced by workers (White & Rycroft, 1982).

2. Chemical and Structural Analysis

Fulminates have been extensively studied for their chemical structure and properties. Iqbal and Yoffe (1967) analyzed the optical properties, infrared spectra, and structural data of various fulminate salts, providing insights into their ionic and covalent nature (Iqbal & Yoffe, 1967). Additionally, research by Garner and Hailes (1933) on the thermal decomposition of mercury fulminate contributed significantly to understanding the complex reactions and stages involved in the decomposition process of fulminates (Garner & Hailes, 1933).

3. Molecular Dynamics and Reaction Mechanisms

The reaction mechanisms of fulminates, especially under varying conditions, have been a subject of study. For instance, Damianos and Frank (2010) used molecular dynamics simulations to study the high-temperature reactions of sodium fulminate, revealing insights into the initiating reactions and subsequent processes like polymerization (Damianos & Frank, 2010).

4. Historical Significance in Chemistry

The role of fulminates in the development of chemical concepts and methods is noteworthy. Beck (2003) discussed the first chemical investigations of fulminates by Justus von Liebig, which played a crucial role in the development of experimental methods in organic chemistry and the concept of isomerism (Beck, 2003).